Cas no 25199-76-2 (3-(Trifluoromethyl)quinoline)

3-(Trifluoromethyl)quinoline structure

Product Name:3-(Trifluoromethyl)quinoline

CAS No:25199-76-2

Molecular Formula:C₁₀H₆NF₃

Molecular Weight:197.15654

MDL:MFCD11007731

CID:1025783

PubChem ID:12025166

3-(Trifluoromethyl)quinoline Properties

Names and Identifiers

- 3-(Trifluoromethyl)quinoline
- 3-(Trifluormethyl)-chinolin
- 3-Trifluormethyl-chinolin
- 3-trifluoromethylquinoline
- 3-Trifluoromethyl-quinoline
- 3-Triufluormethylchinolin
- AG-A-54328
- ANW-55032
- CTK0J4289
- Quinoline, 3-(trifluoromethyl)-
- SureCN2200591
- CS-0217380
- EN300-7407782
- SCHEMBL2200591
- AS-47856
- Z1198280169
- AKOS005255643
- A25702
- DB-347749
- A811165
- DTXSID40476008
- SB67497
- F16380
- 25199-76-2
- MFCD11007731
- +Expand
- MDL： MFCD11007731
- InChIKey： GNURDPNECHIYFK-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H6F3N/c11-10(12,13)8-5-7-3-1-2-4-9(7)14-6-8/h1-6H
- SMILES： C1=CC2=CC(=CN=C2C=C1)C(F)(F)F

Computed Properties

Exact Mass: 197.04528
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 197.04523368g/mol
Heavy Atom Count: 14
Complexity: 202
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Topological Polar Surface Area: 12.9Å²

Experimental Properties

PSA: 12.89
Boiling Point: 243.7±35.0 ºC (760 Torr),
Melting Point: 42-43 ºC
Flash Point: 101.2±25.9 ºC,
Solubility: Very slightly soluble (0.22 g/l) (25 º C),
Density: 1.311±0.06 g/cm3 (20 ºC 760 Torr),

3-(Trifluoromethyl)quinoline Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002RBU-50mg	Quinoline, 3-(trifluoromethyl)-	25199-76-2	95%	50mg	$84.00
A2B Chem LLC	AB27930-250mg	3-(Trifluoromethyl)quinoline	25199-76-2	95%	250mg	$49.00	2024-04-20
abcr	AB482148-1 g	3-(Trifluoromethyl)quinoline	25199-76-2		1g	€186.50	2022-07-29
Alichem	A189000944-25g	3-(Trifluoromethyl)quinoline	25199-76-2	98%	25g	$998.69	2023-09-02
Ambeed	A769307-25g	3-(Trifluoromethyl)quinoline	25199-76-2	97%	25g	$1260.0	2024-07-28
Apollo Scientific	PC906529-250mg	3-(Trifluoromethyl)quinoline	25199-76-2	95%	250mg	£100.00	2024-07-28
Chemenu	CM143643-25g	3-(Trifluoromethyl)quinoline	25199-76-2	97%	25g	$529	2021-08-05
Enamine	EN300-7407782-0.05g	3-(trifluoromethyl)quinoline	25199-76-2	95%	0.05g	$20.0	2023-07-07
eNovation Chemicals LLC	Y0990254-5g	3-(Trifluoromethyl)quinoline	25199-76-2	95%	5g	$2000	2022-09-10
Fluorochem	036010-250mg	3-(Trifluoromethyl)quinoline	25199-76-2	95%	250mg	￡24.00	2022-03-01

3-(Trifluoromethyl)quinoline Related Literature

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6. Black phosphorus analogue tin sulfide nanosheets: synthesis and application as near-infrared photothermal agents and drug delivery platforms for cancer therapy†

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7. Molten salts as a reusable medium for the preparation of heterocyclic compounds

Tomoya Kitazume,Fazila Zulfiqar,Genji Tanaka Green Chem., 2000,2, 133-136
8. The identity of neoxanthin and foliaxanthin

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9. Photoredox-catalyzed 2,2,2-trifluoroethylation and 2,2-difluoroethylation of alkenes with concomitant introduction of a quinoxalin-2(1H)-one moiety†

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10. A graphene oxide functionalized energetic coordination polymer possesses good thermostability, heat release and combustion catalytic performance for ammonium perchlorate†

Desuo Yang,Wenjiao Mo,Sheng Zhang,Bing Li,Dengwei Hu,Sanping Chen Dalton Trans., 2020,49, 1582-1590

25199-76-2 (3-(Trifluoromethyl)quinoline) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:25199-76-2)3-(Trifluoromethyl)quinoline

Purity:99%

Quantity:25g

Price($):1134.0